2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C22H27FN2O3S/c23-19-11-13-21(14-12-19)29(27,28)25-16-5-4-10-20(25)17-22(26)24-15-6-9-18-7-2-1-3-8-18/h1-3,7-8,11-14,20H,4-6,9-10,15-17H2,(H,24,26)
• InChI Key: NPEUPZLDROGTQH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NCCCC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C22H27FN2O3S
• Molecular Weight: 418.5 g/mol

Description

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied in scientific research due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide is complex and involves multiple targets. It has been shown to bind to the mu-opioid receptor, which is involved in the regulation of pain perception. It also inhibits the dopamine transporter, which leads to an increase in extracellular dopamine levels in the brain. Additionally, it has been shown to interact with various proteins, including the sigma-1 receptor, the serotonin transporter, and the norepinephrine transporter.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide are diverse and depend on the target protein. It has been shown to produce analgesia through its binding to the mu-opioid receptor. It also produces a stimulant effect through its inhibition of the dopamine transporter, leading to an increase in extracellular dopamine levels in the brain. Additionally, it has been shown to modulate the activity of various proteins, including the sigma-1 receptor, which is involved in the regulation of neuronal excitability and the modulation of ion channels.

Advantages and Limitations for Lab Experiments

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide has several advantages for lab experiments. It is a potent and selective compound, making it suitable for studying the structure and function of various proteins. It also has a well-defined mechanism of action, which makes it a useful tool compound for investigating the role of specific proteins in various biological processes. However, it also has limitations, including its potential toxicity and the need for careful handling due to its potent effects on the central nervous system.

Future Directions

There are several future directions for the study of 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide. One direction is the investigation of its potential as a novel analgesic drug, given its ability to bind to the mu-opioid receptor and produce analgesia. Another direction is the study of its effects on the dopamine transporter and its potential as a treatment for dopamine-related disorders, such as Parkinson's disease. Additionally, the role of 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide in modulating the activity of various proteins, including the sigma-1 receptor, warrants further investigation. Overall, the study of 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide has the potential to lead to the development of novel drugs and the advancement of our understanding of various biological processes.

Synthesis Methods

The synthesis of 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide involves the reaction of 4-fluorobenzenesulfonyl chloride with piperidine in the presence of a base to obtain 1-(4-fluorophenylsulfonyl)piperidine. This compound is then reacted with 3-phenylpropanol and acetic anhydride to yield 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide. The synthesis method has been optimized to increase the yield and purity of the compound, making it suitable for scientific research applications.

Scientific Research Applications

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(3-phenylpropyl)acetamide has been extensively studied in scientific research due to its potential applications in various fields. In medicinal chemistry, it has been investigated for its potential as a novel analgesic drug due to its ability to bind to the mu-opioid receptor and produce analgesia. In neuroscience, it has been studied for its effects on the dopamine transporter, which plays a crucial role in the regulation of dopamine levels in the brain. In pharmacology, it has been investigated for its potential as a tool compound to study the structure and function of various proteins.